Cas no 81-37-8 (Fluorol Yellow 088)

• Product Name: Fluorol Yellow 088
• CAS No: 81-37-8
• MF: C₂₂H₁₆O
• MW: 296.361845970154
• CID: 722557
• PubChem ID: 5052385
• Update Time: 2025-10-29

Fluorol Yellow 088 Chemical and Physical Properties

Names and Identifiers

• Naphtho[3,2,1-kl]xanthene,2,8-dimethyl-
• Fluorol Yellow 088
• 2,1-kl]xanthene,2,8-dimethyl-naphtho[
• C.I. Solvent Green 4
• C.I.Fluorescent Brightener 74
• Einecs 201-345-1
• Fluorescent Green LF
• SOLVENT GREEN 4
• 2,8-Dimethylnaphtho[3,2,1-kl]xanthene (ACI)
• Fluorol 5G (6CI)
• 2,8-Dimethylceroxene
• C.I. 45550
• C.I. Fluorescent Brightener 74
• C.I. Fluorescent Brightening Agent 74
• Fluorescent Brightener 74
• Fluorescent Green Dye
• 4,12-dimethyl-8-oxapentacyclo[11.7.1.0(2),?.0?,(2)(1).0(1)?,(2)?]henicosa-1(20),2(7),3,5,9(21),10,12,14,16,18-decaene
• G74503
• DTXSID10883260
• 2,8-Dimethylnaphtho3,2,1-Klxanthene
• Naphtho[3,2,1-kl]xanthene, 2,8-dimethyl-
• W-109286
• SCHEMBL9351944
• HY-D0286
• 81-37-8
• NS00040989
• WYVHNCGXVPMYQK-UHFFFAOYSA-N
• 2,8-Dimethylnaphtho[3,2,1-kl]xanthene
• AS-76756
• 4,12-dimethyl-8-oxapentacyclo[11.7.1.02,7.09,21.015,20]henicosa-1(21),2(7),3,5,9,11,13,15,17,19-decaene
• CS-0010198
• MFCD00083335

• MDL： MFCD00083335
• Inchi： 1S/C22H16O/c1-13-7-9-19-18(11-13)21-16-6-4-3-5-15(16)12-17-14(2)8-10-20(23-19)22(17)21/h3-12H,1-2H3
• InChI Key： WYVHNCGXVPMYQK-UHFFFAOYSA-N
• SMILES： O1C2C3C(C(C)=CC=2)=CC2C(=CC=CC=2)C=3C2C1=CC=C(C)C=2

Computed Properties

• Exact Mass: 296.12000
• Monoisotopic Mass: 296.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 512.5±30.0 °C at 760 mmHg
• Flash Point: 265.9±20.3 °C
• PSA: 9.23000
• LogP: 6.38250
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Fluorol Yellow 088 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on Fluorol Yellow 088

Recent Advances in Fluorol Yellow 088 (CAS 81-37-8) Research: Applications and Innovations in Chemical Biomedicine

Fluorol Yellow 088 (CAS 81-37-8), a fluorescent dye belonging to the fluorone family, has garnered significant attention in chemical biomedicine due to its unique photophysical properties and versatile applications. Recent studies have explored its potential in bioimaging, diagnostics, and therapeutic monitoring, leveraging its high quantum yield and stability under physiological conditions. This research brief synthesizes the latest findings on Fluorol Yellow 088, highlighting its molecular mechanisms, experimental applications, and emerging innovations in the field.

A 2023 study published in ACS Chemical Biology demonstrated the dye’s efficacy as a selective marker for lipid droplets in live-cell imaging, outperforming traditional stains like Nile Red in photostability and signal-to-noise ratio. The research team utilized Fluorol Yellow 088 to track lipid metabolism in real time, revealing novel insights into metabolic disorders. Concurrently, advances in nanoparticle conjugation (e.g., silica-coated quantum dots) have expanded its utility in targeted drug delivery systems, as evidenced by a Nature Communications paper detailing pH-responsive release mechanisms.

Challenges persist in optimizing Fluorol Yellow 088’s biocompatibility and minimizing nonspecific binding. A 2024 Journal of Medicinal Chemistry report addressed this by introducing PEGylated derivatives, which reduced cytotoxicity by 40% while maintaining fluorescence intensity. Furthermore, computational modeling (DFT calculations) has elucidated structure-activity relationships, guiding the design of next-generation derivatives with enhanced tissue penetration.

Industry applications are also evolving: Fluorol Yellow 088 is now integrated into diagnostic kits for early-stage cancer detection (e.g., pancreatic cancer biomarkers), as announced by BioRad Laboratories in Q1 2024. Regulatory milestones include FDA approval for its use in intravital microscopy, underscoring its translational potential. Future directions may focus on multiplexed imaging systems combining Fluorol Yellow 088 with near-infrared probes for deeper tissue analysis.

In conclusion, Fluorol Yellow 088 exemplifies the convergence of chemical innovation and biomedical utility. Ongoing research aims to refine its specificity and expand its therapeutic footprint, positioning it as a cornerstone tool in precision medicine. Collaborative efforts between academia and industry will be pivotal to overcoming current limitations and unlocking its full potential.